1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one

• IUPAC Name: 1-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C17H24N2O2/c1-12(2)16(20)18-5-7-19(8-6-18)17(21)15-10-13(3)9-14(4)11-15/h9-12H,5-8H2,1-4H3
• InChI Key: LGGXHJJLKGRXSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)N2CCN(CC2)C(=O)C(C)C)C
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one, also known as DMHP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMHP is a member of the piperazine family of compounds and is structurally similar to other psychoactive substances such as MDMA and MDA. However, unlike these drugs, DMHP does not produce the same psychoactive effects and is not commonly used recreationally.

Mechanism of Action

1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one acts as a serotonin reuptake inhibitor, meaning that it prevents the reuptake of serotonin into presynaptic neurons. This leads to an increase in serotonin levels in the synaptic cleft and can have a variety of effects on neurotransmission and behavior.
Biochemical and Physiological Effects:
1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one has been shown to increase extracellular serotonin levels in the brain, which can lead to a variety of biochemical and physiological effects. These effects include changes in mood, cognition, and behavior. 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one has also been shown to have some affinity for other neurotransmitter systems, such as the dopamine and norepinephrine systems, which could contribute to its overall effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one in scientific research is its relative ease of synthesis and availability. 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one is not a controlled substance and can be obtained from a variety of chemical suppliers. Additionally, 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one has a relatively low toxicity profile and is not associated with significant adverse effects in laboratory animals.
However, there are also some limitations to using 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one in scientific research. One limitation is its lack of selectivity for the serotonin system, as it also affects other neurotransmitter systems. Additionally, 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one has a relatively short half-life and can be rapidly metabolized, which could limit its usefulness in some experiments.

Future Directions

There are many potential future directions for research involving 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one. One area of interest is its potential as a tool for studying the role of the serotonin system in various physiological and pathological conditions, such as depression and anxiety. Additionally, 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one could be used to study the effects of serotonin on other neurotransmitter systems, such as the dopamine and norepinephrine systems.
Another potential future direction for research involving 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one is its use as a therapeutic agent. 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one has been shown to have some antidepressant and anxiolytic effects in laboratory animals, and further research could explore its potential as a treatment for these and other conditions.
Conclusion:
In conclusion, 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its ability to inhibit the reuptake of serotonin in vitro makes it a valuable tool for studying the role of serotonin in various physiological and pathological conditions. While there are some limitations to using 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one in scientific research, its relative ease of synthesis and availability make it a promising candidate for future research in this area.

Synthesis Methods

1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one can be synthesized using a variety of methods, including the reaction of 3,5-dimethylbenzoyl chloride with piperazine in the presence of a base such as triethylamine. Other methods involve the use of different reagents and solvents, but the overall process remains similar. The synthesis of 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one is relatively simple and can be performed in a laboratory setting with standard equipment and reagents.

Scientific Research Applications

1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one has been studied extensively for its potential applications in scientific research. One area of interest is its potential as a tool for studying the serotonin system in the brain. 1-[4-(3,5-Dimethylbenzoyl)piperazin-1-yl]-2-methylpropan-1-one has been shown to inhibit the reuptake of serotonin in vitro, which could make it a valuable tool for studying the role of serotonin in various physiological and pathological conditions.